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Compound of Interest

Compound Name: 2,5-Dichlorobenzylamine

Cat. No.: B130939 Get Quote

CAS Number: 10541-69-2

This technical guide provides an in-depth overview of 2,5-Dichlorobenzylamine, a versatile

chemical intermediate with significant applications in pharmaceutical and agrochemical

research. This document is intended for researchers, scientists, and drug development

professionals, offering a comprehensive summary of its properties, synthesis, analysis, and

biological relevance.

Core Properties and Data
2,5-Dichlorobenzylamine is a dichlorinated benzylamine derivative.[1] Its chemical structure

and properties make it a valuable building block in organic synthesis.

Physicochemical Properties
The key physicochemical properties of 2,5-Dichlorobenzylamine are summarized in the table

below for easy reference.
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Property Value Reference

CAS Number 10541-69-2 [1][2]

Molecular Formula C₇H₇Cl₂N [1]

Molecular Weight 176.04 g/mol [1][2]

Appearance Clear colorless to yellow liquid [3]

Boiling Point 74-76 °C at 0.1 mmHg [2]

Density 1.3172 g/mL at 25 °C [2]

Refractive Index n20/D 1.579 [2]

Flash Point >110 °C (>230 °F) - closed cup [2]

Solubility
Not miscible or difficult to mix

with water.
[4]

InChI Key
AKGJLIXNRPNPCH-

UHFFFAOYSA-N
[4]

SMILES C1=CC(=C(C=C1Cl)CN)Cl [4]

Synthesis and Analysis
Experimental Protocol: Synthesis
The synthesis of 2,5-Dichlorobenzylamine can be approached through the reduction of a

suitable precursor, such as 2,5-dichlorobenzonitrile or 2,5-dichloronitrobenzene. A general

conceptual workflow for its synthesis starting from p-dichlorobenzene is outlined below.

A common route involves the nitration of p-dichlorobenzene to form 2,5-dichloronitrobenzene.

This intermediate can then be reduced to 2,5-dichloroaniline, which can be further converted to

the benzylamine. A more direct conceptual pathway could involve the amination of 2,5-

dichlorobenzyl chloride.

Conceptual Synthesis Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://en.wikipedia.org/wiki/Phenylethanolamine_N-methyltransferase
https://www.fishersci.ca/shop/products/2-5-dichlorobenzylamine-97-thermo-scientific/p-7045782
https://en.wikipedia.org/wiki/Phenylethanolamine_N-methyltransferase
https://en.wikipedia.org/wiki/Phenylethanolamine_N-methyltransferase
https://www.fishersci.ca/shop/products/2-5-dichlorobenzylamine-97-thermo-scientific/p-7045782
https://pubmed.ncbi.nlm.nih.gov/7115420/
https://www.fishersci.ca/shop/products/2-5-dichlorobenzylamine-97-thermo-scientific/p-7045782
https://www.fishersci.ca/shop/products/2-5-dichlorobenzylamine-97-thermo-scientific/p-7045782
https://www.fishersci.ca/shop/products/2-5-dichlorobenzylamine-97-thermo-scientific/p-7045782
https://www.fishersci.ca/shop/products/2-5-dichlorobenzylamine-97-thermo-scientific/p-7045782
https://www.aps.anl.gov/APS-Science-Highlight/2021-10-26/new-highly-potent-and-synthetic-inhibitors-of-an-adrenaline
https://www.aps.anl.gov/APS-Science-Highlight/2021-10-26/new-highly-potent-and-synthetic-inhibitors-of-an-adrenaline
https://www.aps.anl.gov/APS-Science-Highlight/2021-10-26/new-highly-potent-and-synthetic-inhibitors-of-an-adrenaline
https://www.benchchem.com/product/b130939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Pathway

p-Dichlorobenzene 2,5-DichloronitrobenzeneNitration 2,5-DichlorobenzylamineReduction

PNMT Catalytic Cycle

Norepinephrine

PNMT

SAM

Epinephrine SAH

2,5-Dichlorobenzylamine

Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,5-Dichlorobenzylamine: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130939#2-5-dichlorobenzylamine-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b130939#2-5-dichlorobenzylamine-cas-number-and-properties
https://www.benchchem.com/product/b130939#2-5-dichlorobenzylamine-cas-number-and-properties
https://www.benchchem.com/product/b130939#2-5-dichlorobenzylamine-cas-number-and-properties
https://www.benchchem.com/product/b130939#2-5-dichlorobenzylamine-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b130939?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

